5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• IUPAC Name: 5-(butan-2-yloxymethyl)-1-(2,2,2-trifluoroethyl)pyrazole
• InChI: InChI=1S/C10H15F3N2O/c1-3-8(2)16-6-9-4-5-14-15(9)7-10(11,12)13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: KFYWSHWHZFGTKU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OCC1=CC=NN1CC(F)(F)F
• Molecular Formula: C10H15F3N2O
• Molecular Weight: 236.23 g/mol

Description

5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, commonly known as TFP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFP is a pyrazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of TFP involves its ability to bind to metal ions, such as copper and iron, and to form stable complexes. These complexes can then interact with biological molecules, including enzymes and proteins, leading to changes in their activity and function. TFP has been shown to inhibit the activity of various enzymes, including tyrosinase, which is involved in melanin synthesis, and carbonic anhydrase, which is involved in the regulation of pH in the body.
Biochemical and Physiological Effects:
TFP has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of protein function, and the regulation of gene expression. TFP has also been shown to have anti-inflammatory and antioxidant properties, and to be involved in the regulation of cellular signaling pathways.

Advantages and Limitations for Lab Experiments

TFP has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, TFP also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of TFP, including the development of new synthetic methods for its preparation, the investigation of its potential applications in drug discovery and therapy, and the exploration of its role in cellular signaling pathways and disease processes. Further studies are also needed to elucidate the mechanism of action of TFP and its potential side effects and toxicity.

Synthesis Methods

TFP can be synthesized through various methods, including the reaction of 1,1,1-trifluoro-2-iodoethane with 5-formyl-1H-pyrazole in the presence of a base, or the reaction of 1,1,1-trifluoro-2-bromoethane with 5-aminomethyl-1H-pyrazole in the presence of a base. The yield of TFP can be improved by optimizing the reaction conditions, including the reaction time, temperature, and solvent.

Scientific Research Applications

TFP has been widely used in scientific research, including as a building block for the synthesis of various compounds, as a ligand for the preparation of metal complexes, and as a probe for the detection of metal ions. TFP has also been used as a tool for studying the mechanism of enzyme-catalyzed reactions, as well as for the development of new drugs and therapies.